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Cat. No.: B12431744 Get Quote

An In-depth Technical Guide to 4-Oxo
Ticlopidine-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

properties of 4-Oxo Ticlopidine-d4, a deuterated metabolite of the antiplatelet drug

Ticlopidine. Due to its nature as a labeled internal standard for research purposes, detailed

experimental protocols for its synthesis and analysis are not extensively published. This

document consolidates the available information from various scientific sources to serve as a

valuable resource for professionals in drug development and metabolic research.

Chemical Structure and Properties
4-Oxo Ticlopidine-d4 is an isotopically labeled version of 4-Oxo Ticlopidine, a known

metabolite of Ticlopidine. The deuterium labeling provides a distinct mass signature, making it

an ideal internal standard for quantitative bioanalytical studies using mass spectrometry.

Chemical Structure:

Figure 1: Chemical structure of 4-Oxo Ticlopidine-d4.
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Quantitative data for 4-Oxo Ticlopidine-d4 is primarily available from suppliers of analytical

standards. The table below summarizes the key properties for both the deuterated and non-

deuterated forms.

Property 4-Oxo Ticlopidine-d4 4-Oxo Ticlopidine

Molecular Formula C₁₄H₈D₄ClNOS C₁₄H₁₂ClNOS[1][2][3]

Molecular Weight 281.8 g/mol 277.77 g/mol [1][2][3]

CAS Number 1330236-13-9 68559-55-7[1][2]

Appearance Neat White to off-white solid

Boiling Point (Predicted) Not available 464.5 ± 45.0 °C

Density (Predicted) Not available 1.364 ± 0.06 g/cm³

Storage Temperature 2-8°C 2-8°C

Metabolic Pathway of Ticlopidine
Ticlopidine is a prodrug that undergoes extensive metabolism in the liver to form active and

inactive metabolites. The formation of 4-Oxo Ticlopidine is a part of this complex metabolic

cascade, which is primarily mediated by cytochrome P450 (CYP) enzymes. Understanding this

pathway is crucial for interpreting pharmacokinetic and pharmacodynamic data.
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Figure 2: Simplified metabolic pathway of Ticlopidine.

Ticlopidine is converted to various metabolites, including the key intermediate 2-Oxo-

Ticlopidine, which is further metabolized to the active thiol metabolite responsible for the

antiplatelet effect. 4-Oxo Ticlopidine is another identified metabolite in this pathway.

Experimental Protocols
Detailed, publicly available experimental protocols for the specific synthesis and analysis of 4-
Oxo Ticlopidine-d4 are scarce. However, based on the analysis of Ticlopidine and its other

metabolites, a general workflow can be outlined.

General Analytical Workflow
The quantification of Ticlopidine and its metabolites in biological matrices typically involves

liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated

internal standard like 4-Oxo Ticlopidine-d4 is critical for accurate quantification.
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Figure 3: General workflow for the analysis of Ticlopidine metabolites.

Key Steps in the Analytical Method:

Sample Preparation: Biological samples (e.g., plasma, urine) are collected and processed.

Internal Standard Spiking: A known amount of 4-Oxo Ticlopidine-d4 is added to the sample

to correct for variability during sample processing and analysis.

Extraction: The analyte and internal standard are extracted from the biological matrix using

techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).
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Chromatographic Separation: The extracted sample is injected into a liquid chromatography

system, typically using a reversed-phase column, to separate the metabolites from other

components.

Mass Spectrometric Detection: The separated compounds are introduced into a tandem

mass spectrometer. Specific precursor-to-product ion transitions are monitored for both the

analyte and the deuterated internal standard in Multiple Reaction Monitoring (MRM) mode

for selective and sensitive detection.

Quantification: The concentration of the analyte is determined by comparing its peak area

ratio to that of the internal standard against a calibration curve.

Synthesis of Deuterated Analogs
While a specific protocol for 4-Oxo Ticlopidine-d4 is not available, the synthesis of deuterated

thienopyridine analogs, such as deuterated clopidogrel, has been described in the literature.

These methods often involve the use of deuterated starting materials or reagents in a multi-

step synthesis. For example, deuterated analogs of clopidogrel have been synthesized using

deuterated paraformaldehyde or by preparing deuterated intermediates.[4] A similar strategy

could theoretically be employed for the synthesis of 4-Oxo Ticlopidine-d4, likely starting from

a deuterated precursor of Ticlopidine or one of its intermediates.

Conclusion
4-Oxo Ticlopidine-d4 is a critical tool for researchers studying the pharmacokinetics and

metabolism of Ticlopidine. While detailed public information on its specific experimental

protocols is limited, this guide provides a foundational understanding of its chemical properties,

its place in the metabolic pathway of Ticlopidine, and the general analytical workflows in which

it is employed. For specific applications, researchers should refer to the technical

documentation provided by the suppliers of this analytical standard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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